Cas no 13720-09-7 (1,6-Di(methyl-d3)-naphthalene)

• Product Name: 1,6-Di(methyl-d3)-naphthalene
• CAS No: 13720-09-7
• MF: C₁₂H₁₂
• MW: 162.260653495789
• CID: 1064769
• PubChem ID: 121487902
• Update Time: 2025-04-20

1,6-Di(methyl-d3)-naphthalene Chemical and Physical Properties

Names and Identifiers

• 1,?6-?Di(methyl-?d3)?-naphthalene
• 1,​6-​Di(methyl-​d3)​-naphthalene
• 1,6-bis-trideuteriomethyl-naphthalene
• 1,6-Di(methyl-d3)-naphthalene
• 1,6-Bis(trideuteriomethyl)naphthalene
• 13720-09-7
• 1,6-Di(methyl-d3)-naphthalene; Naphthalene, 1,6-di(methyl-d3)- (7CI,8CI); 1,6-Dimethylnaphthalene (dimethyl-D6); 1,6-Bis(trideuteriomethyl)naphthalene; 1,6-Dimethylnaphthalene (chain-D6); 1,6-Di(methyl-d3)naphthalene
• DB-250094

• Inchi： 1S/C12H12/c1-9-6-7-12-10(2)4-3-5-11(12)8-9/h3-8H,1-2H3/i1D3,2D3
• InChI Key： CBMXCNPQDUJNHT-WFGJKAKNSA-N
• SMILES： C12C=CC(C([2H])([2H])[2H])=CC1=CC=CC=2C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 162.131560858g/mol
• Monoisotopic Mass: 162.131560858g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 264.4±10.0 °C at 760 mmHg
• Flash Point: 110.5±9.7 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

1,6-Di(methyl-d3)-naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)